4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide
Overview
Description
4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as A-836,339 and belongs to the class of pyrrole-2-carboxamide derivatives.
Mechanism of Action
The exact mechanism of action of 4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide is not well understood. However, studies have shown that this compound acts on the central nervous system and modulates the activity of certain receptors. Specifically, it has been shown to bind to the mu-opioid receptor and produce analgesic effects.
Biochemical and Physiological Effects:
4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide has been shown to produce a range of biochemical and physiological effects. In addition to its analgesic properties, it has also been shown to have anti-inflammatory effects. Studies have also suggested that this compound may have neuroprotective effects and could be used to treat neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide in lab experiments is its potency. This compound has been shown to be highly effective in producing analgesic effects and could be used to develop novel pain medications. However, one of the limitations of using this compound is its potential for abuse. As a result, researchers must take precautions to ensure that it is used safely and responsibly.
Future Directions
There are several future directions for research on 4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide. One area of research is the development of novel analgesics based on this compound. Additionally, researchers could explore the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, further studies could be conducted to better understand the mechanism of action of this compound and its potential for abuse.
Synthesis Methods
The synthesis of 4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide is a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 4-acetylpyrrole with cycloheptylmagnesium bromide to form N-cycloheptyl-4-acetylpyrrole. This intermediate is then reacted with dimethylamine to form 4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide. The final product is obtained after purification and isolation of the compound.
Scientific Research Applications
4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide has been extensively studied for its potential applications in various fields. One of the primary research areas is the development of novel analgesics. Studies have shown that this compound has analgesic properties and can be used to treat chronic pain conditions. Additionally, this compound has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
4-acetyl-N-cycloheptyl-N,1-dimethylpyrrole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-12(19)13-10-15(17(2)11-13)16(20)18(3)14-8-6-4-5-7-9-14/h10-11,14H,4-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXNMILINYTVKKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN(C(=C1)C(=O)N(C)C2CCCCCC2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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